Cas no 29653-30-3 (Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester)
29653-30-3 structure
Product Name:Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester
CAS No:29653-30-3
MF:C5H6Cl2O4
MW:201.00474023819
CID:267601
PubChem ID:169067
Update Time:2025-04-19
Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester
- dimethyl 2,2-dichloropropanedioate
- Malonic acid, dichloro-, dimethyl ester
- dimethyl 2,2-dichloropropanedioate;5-Chloro-2-methylphenol
- Dimethyl dichloromalonate
- SCHEMBL2007713
- 4-02-00-01904 (Beilstein Handbook Reference)
- DTXSID20183829
- Propanedioic acid, dichloro-, dimethyl ester
- BRN 1777442
- Dimethyl dichloropropanedioate
- 29653-30-3
- IELVZWLJMUPAEK-UHFFFAOYSA-N
- A829384
-
- Inchi: 1S/C5H6Cl2O4/c1-10-3(8)5(6,7)4(9)11-2/h1-2H3
- InChI Key: IELVZWLJMUPAEK-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)(C(=O)OC)Cl
Computed Properties
- Exact Mass: 199.96438
- Monoisotopic Mass: 199.9643141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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